Cas no 1805563-92-1 (2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine
• CAS No: 1805563-92-1
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4882561
• Update Time: 2025-05-20

2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine

• Inchi： 1S/C7H5F3N2O3/c1-15-6-3(12(13)14)2-4(8)11-5(6)7(9)10/h2,7H,1H3
• InChI Key： OQOQFEBRFJEQFB-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)F)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on 2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine

Introduction to 2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine (CAS No. 1805563-92-1)

2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1805563-92-1, is a fluorinated nitropyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The presence of multiple fluorine atoms and a nitro group in its structure imparts unique electronic and steric properties, which can be leveraged to modulate its biological interactions.

The structural features of 2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine make it an intriguing candidate for further exploration. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This modification can significantly improve the pharmacokinetic profile of a compound, making it more suitable for therapeutic applications. Additionally, the fluoro and methoxy substituents contribute to the compound's overall functionality, allowing for diverse chemical modifications and derivatization.

In recent years, there has been growing interest in the development of novel fluorinated pyridines as bioactive molecules. These compounds have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The nitro group in 2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine further enhances its potential as a pharmacophore by providing a site for further functionalization through reduction or other chemical transformations.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have utilized 2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine as a building block to synthesize novel analogs with enhanced biological activity. For instance, studies have demonstrated that modifications at the nitro and fluoro positions can lead to compounds with improved potency and selectivity against specific targets. These findings highlight the compound's potential as a starting point for developing new therapeutic agents.

Recent advancements in computational chemistry have also facilitated the design of more effective derivatives of 2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine. By leveraging molecular modeling techniques, researchers can predict the structural and functional properties of new analogs before conducting costly wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The agrochemical sector has also benefited from the exploration of fluorinated nitropyridines like 2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine. These compounds have shown potential as intermediates in the synthesis of novel pesticides and herbicides. Their ability to interact with biological targets at low concentrations makes them particularly attractive for agricultural applications. Furthermore, their structural stability under various environmental conditions enhances their efficacy as active ingredients in crop protection products.

In conclusion, 2-(Difluoromethyl)-6-fluoro-3-methoxy-4-nitropyridine (CAS No. 1805563-92-1) represents a promising scaffold for pharmaceutical and agrochemical innovation. Its unique structural features and biological activity make it a valuable compound for further research and development. As our understanding of fluorinated heterocycles continues to grow, it is likely that this compound will play an increasingly important role in the discovery of new drugs and agricultural products.